Cas no 2680542-50-9 (Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate)

Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate structure
2680542-50-9 structure
Product Name:Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate
CAS No:2680542-50-9
MF:C7H11LiO3
MW:150.101442575455
MDL:MFCD34185921
CID:5621606
PubChem ID:165940952
Update Time:2023-09-08

Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • lithium(1+) 3-(3-methyloxetan-3-yl)propanoate
    • 2680542-50-9
    • EN300-28309202
    • Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate
    • MDL: MFCD34185921
    • Inchi: 1S/C7H12O3.Li/c1-7(4-10-5-7)3-2-6(8)9;/h2-5H2,1H3,(H,8,9);/q;+1/p-1
    • InChI Key: GMEPXSGUGHPXRG-UHFFFAOYSA-M
    • SMILES: O1CC(C)(CCC(=O)[O-])C1.[Li+]

Computed Properties

  • Exact Mass: 150.08682264g/mol
  • Monoisotopic Mass: 150.08682264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4Ų

Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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lithium(1+) 3-(3-methyloxetan-3-yl)propanoate
2680542-50-9 95%
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Enamine
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Enamine
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Enamine
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